Copper;tellurite

• Molecular Formula: CuO3Te
• Molecular Weight: 239.1 g/mol
• IUPAC Name: copper;tellurite
• InChI: InChI=1S/Cu.H2O3Te/c;1-4(2)3/h;(H2,1,2,3)/q+2;/p-2
• InChI Key: VSHVHZBQWNXZHX-UHFFFAOYSA-L
• Canonical SMILES: [O-][Te](=O)[O-].[Cu+2]

Description

Copper tellurite is an inorganic compound with the chemical formula CuTeO3 It is a compound formed by the combination of copper and tellurium with oxygen

Preparation Methods

Synthetic Routes and Reaction Conditions: Copper tellurite can be synthesized through various methods. One common method involves the reaction of copper(II) oxide (CuO) with tellurium dioxide (TeO2) in an aqueous solution. The reaction typically occurs under controlled temperature and pH conditions to ensure the formation of the desired compound.

Industrial Production Methods: In industrial settings, copper tellurite can be produced through a process involving the smelting of copper and tellurium ores. The ores are first crushed and then subjected to high-temperature smelting, where the copper and tellurium react to form copper tellurite. The resulting compound is then purified through various chemical processes to obtain high-purity copper tellurite.

Chemical Reactions Analysis

Types of Reactions: Copper tellurite undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Oxidation: Copper tellurite can be oxidized using strong oxidizing agents such as hydrogen peroxide (H2O2) or potassium permanganate (KMnO4) under acidic conditions.

Reduction: Reduction of copper tellurite can be achieved using reducing agents like sodium borohydride (NaBH4) or hydrazine (N2H4) in an alkaline medium.

Substitution: Substitution reactions involve the replacement of tellurium atoms with other elements or groups. This can be done using various halogens or other reactive species.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of copper tellurite may produce copper(II) oxide and tellurium dioxide, while reduction may yield elemental copper and tellurium.

Scientific Research Applications

Copper tellurite has a wide range of applications in scientific research:

Chemistry: It is used as a catalyst in various chemical reactions due to its unique electronic properties.

Biology: Copper tellurite is studied for its potential antimicrobial properties, making it a candidate for use in medical applications.

Medicine: Research is ongoing to explore its potential use in drug delivery systems and as a therapeutic agent.

Industry: In the industrial sector, copper tellurite is used in the production of advanced materials, including semiconductors and photovoltaic cells.

Mechanism of Action

The mechanism by which copper tellurite exerts its effects involves its interaction with molecular targets and pathways. In biological systems, copper tellurite can interact with cellular components, leading to oxidative stress and disruption of cellular functions. This is primarily due to the generation of reactive oxygen species (ROS) during its interaction with biological molecules.

Comparison with Similar Compounds

Copper(I) telluride (Cu2Te): This compound is similar to copper tellurite but differs in its oxidation state and chemical properties.

Tellurium dioxide (TeO2): While it shares the tellurium component, its properties and applications differ significantly from those of copper tellurite.

Copper(II) oxide (CuO): This compound is a common precursor in the synthesis of copper tellurite and has distinct properties and uses.

Uniqueness: Copper tellurite is unique due to its combination of copper and tellurium in a specific oxidation state, which imparts distinct electronic and catalytic properties